[2-(Benzylamino)-2-oxoethyl] 3,4,5-trimethoxybenzoate

• IUPAC Name: [2-(benzylamino)-2-oxoethyl] 3,4,5-trimethoxybenzoate
• InChI: InChI=1S/C19H21NO6/c1-23-15-9-14(10-16(24-2)18(15)25-3)19(22)26-12-17(21)20-11-13-7-5-4-6-8-13/h4-10H,11-12H2,1-3H3,(H,20,21)
• InChI Key: NKKWCWMCKRZIPI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)OCC(=O)NCC2=CC=CC=C2
• Molecular Formula: C19H21NO6
• Molecular Weight: 359.4 g/mol

Description

Synthesis Analysis

A series of basic esters of 3,4,5-trimethoxybenzoic acid has been synthesized and the compounds evaluated for antihypertensive and local anesthetic activity. The compounds of structures were prepared by alkylation of the appropriate secondary amines.

Scientific Research Applications

Occurrence and Environmental Fate of Parabens

Parabens, including compounds with structural similarities to “[2-(Benzylamino)-2-oxoethyl] 3,4,5-trimethoxybenzoate,” are widely used as preservatives in cosmetics, pharmaceuticals, and food products. Research highlights their occurrence, fate, and behavior in aquatic environments, noting their presence in wastewater effluents and surface waters due to their widespread use and continuous introduction into the environment. Their biodegradability and reactions with chlorine to produce halogenated by-products are of environmental concern (Haman et al., 2015).

Therapeutic Potential of Benzothiazoles

Benzothiazole and its derivatives exhibit a broad spectrum of biological activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic properties. Their structural simplicity and therapeutic potential make them significant in drug discovery, particularly as antitumor agents (Kamal et al., 2015).

Synthetic Approaches to Guanidinobenzazoles

The synthesis and pharmacological activities of guanidinobenzazoles, which share functional similarities with the query compound, have been explored. These compounds demonstrate diverse biological activities, highlighting the importance of synthetic chemists in developing new procedures to access these and potentially related compounds for therapeutic applications (Rosales-Hernández et al., 2022).

Antioxidant Capacity and Reaction Pathways

The review on the ABTS/PP decolorization assay discusses the antioxidant capacity of compounds, including those with phenolic groups, and their reaction pathways. This analysis is pertinent to understanding the potential antioxidant applications of similar compounds (Ilyasov et al., 2020).

Plastic Scintillators and Luminescent Properties

Research into plastic scintillators based on polymethyl methacrylate (PMMA) examines the incorporation of various luminescent dyes, including those related to the benzazoles family, for improved scintillation efficiency and stability. This study is indicative of the potential for “this compound” and similar compounds in the development of materials with specific optical properties (Salimgareeva & Kolesov, 2005).

Mechanism of Action

Target of Action

Related compounds such as 3,4,5-trimethoxybenzoate of catechin (tmbc) have shown strong antiproliferative activity against malignant melanoma cells . This suggests that the compound may interact with cellular targets involved in cell proliferation and survival.

Mode of Action

It’s known that the compound has versatile properties making it valuable for various applications, including drug synthesis and material science

Biochemical Pathways

Related compounds have been shown to interact with lipid bilayers, suggesting that the compound may influence membrane-associated biochemical pathways .

Result of Action

Related compounds have shown strong antiproliferative activity against malignant melanoma cells , suggesting that this compound may have similar effects.

Action Environment

It’s known that the compound is used in scientific research, suggesting that it may be stable under a variety of laboratory conditions.